Cas no 2094448-22-1 (1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile)

• Product Name: 1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile
• CAS No: 2094448-22-1
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 6546552
• PubChem ID: 122149882
• Update Time: 2025-05-21

1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6631660
• AKOS033641135
• Z1874637544
• 2094448-22-1
• 1-(2-hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile
• 1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile

• Inchi： 1S/C16H20N2O2/c1-11-5-6-12(13(19)9-11)15(20)18-8-4-7-16(2,3)14(18)10-17/h5-6,9,14,19H,4,7-8H2,1-3H3
• InChI Key： FVOPZKPMXRTQJK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1O)N1CCCC(C)(C)C1C#N

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile

Introduction to 1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile (CAS No. 2094448-22-1)

1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile, identified by its CAS number 2094448-22-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both hydroxyl and carbonyl functional groups in the benzoyl moiety, combined with the dimethylpiperidine ring, suggests a rich chemical diversity that can be exploited for various biological activities.

The compound's structure imparts a balance of polar and non-polar characteristics, making it a versatile candidate for further exploration in medicinal chemistry. Specifically, the 2-hydroxy-4-methylbenzoyl group can serve as a key pharmacophore, interacting with biological targets through hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in the design of molecules targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through precise structural design. The 3,3-dimethylpiperidine-2-carbonitrile moiety in this compound provides a rigid scaffold that can enhance binding affinity and selectivity. This structural motif has been successfully employed in various drug candidates, demonstrating its utility in improving pharmacokinetic properties such as solubility and metabolic stability.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of molecular diversity in hit identification and lead optimization. The unique combination of functional groups in 1-(2-hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile makes it an attractive scaffold for generating libraries of compounds for high-throughput screening. Such libraries are essential for identifying novel bioactive molecules that can be further refined into clinical candidates.

The nitrile group at the 2-position of the piperidine ring introduces an additional layer of reactivity, allowing for further derivatization through nucleophilic addition or substitution reactions. This flexibility is valuable in medicinal chemistry, as it enables chemists to fine-tune the properties of the molecule to meet specific pharmacological requirements. For instance, nitrile-containing compounds have been shown to exhibit potent activity against certain bacterial pathogens due to their ability to undergo hydrolysis to carboxylic acids.

The synthesis of 1-(2-hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile presents an interesting challenge due to the need for precise control over regioselectivity and stereoselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques are critical for ensuring high yields and purity, which are essential for subsequent biological evaluation.

In the context of drug discovery, this compound represents a promising starting point for developing new treatments against various diseases. Its structural features align well with known pharmacophores that have shown efficacy in clinical trials. For example, analogs containing similar benzoyl-piperidine scaffolds have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Further investigation into the biological activity of 1-(2-hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile could uncover similar therapeutic potential.

The compound's potential also extends to its role as a building block for more complex molecules. By incorporating additional functional groups or linking it to other pharmacophores, chemists can generate novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. This modular approach is increasingly popular in drug discovery pipelines, as it allows for rapid diversification of chemical space while maintaining structural integrity.

The use of computational methods has further accelerated the process of designing and optimizing molecules like 1-(2-hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile. Molecular modeling techniques can predict binding interactions with biological targets, helping researchers prioritize which derivatives warrant experimental testing. These predictions are based on established principles of structure-activity relationships (SAR), which guide the synthesis of more potent and selective compounds.

The growing body of literature on bioactive molecules containing piperidine scaffolds underscores their importance in modern drug development. Piperidine derivatives have been successfully incorporated into drugs targeting a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The unique electronic properties of piperidine rings contribute to their versatility as pharmacophores, allowing them to interact with diverse biological targets through multiple mechanisms.

In conclusion, 1-(2-hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile(CAS No. 2094448-22-1) is a compound with significant potential in pharmaceutical research. Its structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. By leveraging advanced synthetic methodologies and computational tools, researchers can rapidly expand the chemical space encompassed by this scaffold and identify new bioactive molecules with therapeutic promise.